Cas no 25593-53-7 (Carbamic acid,N-[3-(dimethylamino)propyl]-, ethyl ester)

Carbamic acid,N-[3-(dimethylamino)propyl]-, ethyl ester structure
25593-53-7 structure
Product Name:Carbamic acid,N-[3-(dimethylamino)propyl]-, ethyl ester
CAS No:25593-53-7
MF:C8H18N2O2
MW:174.240722179413
CID:288939
PubChem ID:247465
Update Time:2025-04-19

Carbamic acid,N-[3-(dimethylamino)propyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[3-(dimethylamino)propyl]-, ethyl ester
    • ethyl N-[3-(dimethylamino)propyl]carbamate
    • (3-dimethylamino-propyl)-carbamic acid ethyl ester
    • (3-Dimethylamino-propyl)-carbamidsaeure-aethylester
    • AC1L6KBQ
    • AC1Q65N4
    • AR-1J0472
    • ethyl [3-(dimethylamino)propyl]carbamate
    • N,N-dimethyl-N-3-ethoxycarbonylpropylamine
    • NSC62040
    • AKOS003799247
    • SCHEMBL11597030
    • 25593-53-7
    • DTXSID50289580
    • NSC-62040
    • Inchi: 1S/C8H18N2O2/c1-4-12-8(11)9-6-5-7-10(2)3/h4-7H2,1-3H3,(H,9,11)
    • InChI Key: KYFYKXCFZWLCAM-UHFFFAOYSA-N
    • SMILES: O(CC)C(NCCCN(C)C)=O

Computed Properties

  • Exact Mass: 174.13694
  • Monoisotopic Mass: 174.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57
  • LogP: 1.07510

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